3-(Isopropylsulfonyl)pyrrolidine

• Molecular Formula: C7H15NO2S
• Molecular Weight: 177.27 g/mol
• IUPAC Name: 3-propan-2-ylsulfonylpyrrolidine
• InChI: InChI=1S/C7H15NO2S/c1-6(2)11(9,10)7-3-4-8-5-7/h6-8H,3-5H2,1-2H3
• InChI Key: NPQVPIJXGICUEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1CCNC1

Description

3-(Isopropylsulfonyl)pyrrolidine is a heterocyclic organic compound featuring a pyrrolidine ring substituted with an isopropylsulfonyl group at the 3-position. Its molecular formula is C₇H₁₅NO₂S, with a molecular weight of 201.27 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Isopropylsulfonyl)pyrrolidine can be achieved through various synthetic routes. One common method involves the reaction of pyrrolidine with isopropylsulfonyl chloride in the presence of a base such as triethylamine. The reaction typically takes place in an organic solvent like dichloromethane at room temperature .

Industrial Production Methods

Industrial production of pyrrolidines often involves the reaction of 1,4-butanediol with ammonia in the presence of a cobalt- and nickel oxide catalyst supported on alumina. The reaction is carried out at high temperatures (165–200°C) and pressures (17–21 MPa) in a continuous tube reactor . specific industrial methods for the production of 3-(Isopropylsulfonyl)pyrrolidine may vary and are often proprietary.

Chemical Reactions Analysis

Types of Reactions

3-(Isopropylsulfonyl)pyrrolidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group or the pyrrolidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce sulfides .

Scientific Research Applications

3-(Isopropylsulfonyl)pyrrolidine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Medicine: It serves as a scaffold for the development of pharmaceuticals, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: The compound is used in the production of agrochemicals and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-(Isopropylsulfonyl)pyrrolidine involves its interaction with specific molecular targets. The compound can act as an inhibitor of enzymes by binding to their active sites, thereby blocking substrate access. It may also interact with receptors, modulating their activity and influencing cellular signaling pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 3-(Isopropylsulfonyl)pyrrolidine with structurally or functionally related compounds, focusing on substituents, molecular properties, and applications:

Compound Name	Substituents/Functional Groups	Molecular Weight (g/mol)	Key Properties/Applications	Reference
3-(Isopropylsulfonyl)pyrrolidine	Pyrrolidine + isopropylsulfonyl	201.27	High polarity; potential enzyme inhibition
3-(Pyridin-3-yl)propionyl-5(R)-tert-butyl-L-prolyl-pyrrolidine (13b)	Pyrrolidine + pyridinylpropionyl, tert-butyl-prolyl	372.2 [M+H]+ (ESI-MS)	Peptidomimetic synthesis; chiral intermediates
(S)-1-(Isoquinoline-5-sulfonyl)-pyrrolidin-3-ylamine	Pyrrolidine + isoquinoline-sulfonyl	~325 (estimated)	Ligand for receptor binding; stereospecificity
3-((5-Isopropyl-2-methylphenoxy)methyl)pyrrolidine hydrochloride	Pyrrolidine + phenoxymethyl, hydrochloride salt	269.81	Pharmaceutical intermediate; enhanced solubility due to HCl salt
3-Aminopiperidine	Piperidine + amino group	100.17	Precursor for alkaloids; nucleophilic reactivity

Structural and Functional Insights:

Sulfonyl vs. Amine Groups: The isopropylsulfonyl group in 3-(Isopropylsulfonyl)pyrrolidine increases electronegativity and hydrogen-bonding capacity compared to 3-aminopiperidine, which has a primary amine. This difference impacts interactions with biological targets (e.g., sulfonamides often inhibit carbonic anhydrases) . In contrast, (S)-1-(Isoquinoline-5-sulfonyl)-pyrrolidin-3-ylamine incorporates a bulkier aromatic sulfonyl group, which may enhance binding affinity but reduce solubility .

Salt Forms and Solubility: The hydrochloride salt of 3-((5-Isopropyl-2-methylphenoxy)methyl)pyrrolidine demonstrates improved aqueous solubility compared to the free base of 3-(Isopropylsulfonyl)pyrrolidine, highlighting the role of counterions in pharmaceutical design .

Stereochemical Considerations: Chiral centers in compounds like 13b and (S)-1-(Isoquinoline-5-sulfonyl)-pyrrolidin-3-ylamine underscore the importance of stereochemistry in bioactivity.

Biological Activity

3-(Isopropylsulfonyl)pyrrolidine is a compound of significant interest in medicinal chemistry due to its unique structural features and biological activity. This article explores the biological activity of this compound, focusing on its interactions with biological targets, synthesis, and potential applications.

Chemical Structure and Properties

The molecular formula of 3-(Isopropylsulfonyl)pyrrolidine is C₇H₁₅NO₂S, with a molecular weight of approximately 175.27 g/mol. The compound consists of a pyrrolidine ring attached to an isopropylsulfonyl group. The presence of the sulfonyl group enhances the compound's reactivity, allowing it to interact with various biological targets.

The biological activity of 3-(Isopropylsulfonyl)pyrrolidine is primarily attributed to the sulfonyl moiety, which can form covalent bonds with nucleophilic sites on proteins or enzymes. This interaction can inhibit enzyme activity and influence biochemical pathways. The following table summarizes key aspects of its mechanism:

Feature	Description
Binding Affinity	High affinity for nucleophilic residues in active sites of target proteins
Inhibition Mechanism	Covalent modification leading to loss of enzymatic function
Biochemical Pathways Affected	Various pathways depending on the target enzyme; may include metabolic processes

Synthesis

The synthesis of 3-(Isopropylsulfonyl)pyrrolidine typically involves the reaction of pyrrolidine with isopropylsulfonyl chloride in the presence of a base such as triethylamine. This process neutralizes the hydrochloric acid produced during the reaction, optimizing yield and purity. Automated systems are often employed for industrial production to ensure consistency and efficiency.

Research Findings

Recent studies have focused on the interaction studies involving 3-(Isopropylsulfonyl)pyrrolidine, examining its binding affinity and inhibitory effects on various target enzymes. These studies reveal that modifications to the compound's structure can significantly enhance or diminish its biological activity.

Case Studies

• Enzyme Inhibition : Research has demonstrated that 3-(Isopropylsulfonyl)pyrrolidine effectively inhibits specific enzymes involved in metabolic pathways, showcasing its potential as a therapeutic agent.
• Binding Studies : Detailed binding studies indicate that the sulfonyl group plays a crucial role in forming stable interactions with active site residues, leading to effective inhibition.

Comparative Analysis with Similar Compounds

The following table compares 3-(Isopropylsulfonyl)pyrrolidine with other structurally similar compounds:

Compound Name	Structure Type	Notable Features
Pyrrolidine	Cyclic amine	Basic properties; used as a building block
Pyrrolidine-2-one	Ketone derivative	Versatile scaffold in drug design
Pyrrolidine-2,5-dione	Dione derivative	Known for bioactivity; used in medicinal chemistry
Prolinol	Chiral auxiliary	Important in asymmetric synthesis
Pyrrolizines	Heterocyclic compounds	Used in synthesizing bioactive molecules

3-(Isopropylsulfonyl)pyrrolidine stands out due to its specific isopropylsulfonyl group, which imparts distinct chemical reactivity and biological activity compared to other pyrrolidine derivatives.